Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)

3-Methoxy-5-methyl-isoxazole structure

3-Methoxy-5-methyl-isoxazole structure

Product Name:3-Methoxy-5-methyl-isoxazole

CAS No:16864-45-2

MF:C₅H₇NO₂

MW:113.114581346512

CID:1028489

PubChem ID:11768539

Update Time:2025-04-20

3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-5-methylisoxazole
- 3-methoxy-5-methyl-1,2-oxazole
- 3-methoxy-5-methyl-isoxazole
- G11088
- SCHEMBL6607334
- DTXSID30472014
- CS-0447808
- 16864-45-2
- CCCGZCQYXYLDIH-UHFFFAOYSA-N
- DB-294425
- BS-44268
- Isoxazole, 3-methoxy-5-methyl-
- 3-Methoxy-5-methyl-isoxazole
- Inchi： 1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
- InChI Key： CCCGZCQYXYLDIH-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)OC

Computed Properties

Exact Mass: 113.04771
Monoisotopic Mass: 113.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 35.3Å²

Experimental Properties

PSA: 35.26

3-Methoxy-5-methyl-isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$505	2021-08-05
TRC	M336435-50mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		50mg	$ 70.00	2022-06-03
TRC	M336435-100mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		100mg	$ 95.00	2022-06-03
TRC	M336435-500mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		500mg	$ 340.00	2022-06-03
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$359	2023-03-07
Apollo Scientific	OR927106-250mg	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	250mg	£175.00	2025-02-21
Apollo Scientific	OR927106-1g	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	1g	£445.00	2025-02-21
1PlusChem	1P001YOF-500mg	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	500mg	$358.00	2023-12-20
1PlusChem	1P001YOF-1g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	1g	$504.00	2024-06-19
1PlusChem	1P001YOF-2.5g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	2.5g	$948.00	2023-12-20

3-Methoxy-5-methyl-isoxazole Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

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